5-(2,3-Difluorophenyl)-2-hydroxypyrimidine, 95%

• IUPAC Name: 5-(2,3-difluorophenyl)-1H-pyrimidin-2-one
• InChI: InChI=1S/C10H6F2N2O/c11-8-3-1-2-7(9(8)12)6-4-13-10(15)14-5-6/h1-5H,(H,13,14,15)
• InChI Key: KAYZJQVDBHZDDI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)F)C2=CNC(=O)N=C2
• Molecular Formula: C10H6F2N2O
• DSSTOX Substance ID: DTXSID40686807
• Molecular Weight: 208.16 g/mol
• CAS RN: 1111103-65-1

Description

5-(2,3-Difluorophenyl)-2-hydroxypyrimidine, 95% (5-DFHP) is a synthetic compound that has a wide range of applications in scientific research. 5-DFHP is a member of the pyrimidine family of compounds, which are heterocyclic aromatic compounds that are composed of four carbon atoms and two nitrogen atoms. 5-DFHP is used in a variety of research applications, including biochemical and physiological studies, as well as laboratory experiments.

Mechanism of Action

The mechanism of action of 5-(2,3-Difluorophenyl)-2-hydroxypyrimidine, 95% is not fully understood. However, it is believed that 5-(2,3-Difluorophenyl)-2-hydroxypyrimidine, 95% binds to certain proteins and enzymes, which results in changes in the activity of these proteins and enzymes. This in turn leads to changes in cellular processes, such as cell proliferation and cell differentiation.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(2,3-Difluorophenyl)-2-hydroxypyrimidine, 95% are not fully understood. However, it is believed that 5-(2,3-Difluorophenyl)-2-hydroxypyrimidine, 95% affects a variety of cellular processes, such as cell proliferation and cell differentiation. In addition, 5-(2,3-Difluorophenyl)-2-hydroxypyrimidine, 95% has been found to affect the activity of certain proteins and enzymes, which can result in changes in the biochemical and physiological processes of cells.

Advantages and Limitations for Lab Experiments

5-(2,3-Difluorophenyl)-2-hydroxypyrimidine, 95% has several advantages for laboratory experiments. First, 5-(2,3-Difluorophenyl)-2-hydroxypyrimidine, 95% is relatively easy to synthesize, which makes it an ideal compound for laboratory experiments. Second, 5-(2,3-Difluorophenyl)-2-hydroxypyrimidine, 95% is highly soluble in a variety of solvents, making it easy to use in a variety of laboratory experiments. Third, 5-(2,3-Difluorophenyl)-2-hydroxypyrimidine, 95% is relatively stable, which makes it suitable for long-term experiments. However, there are also some limitations to using 5-(2,3-Difluorophenyl)-2-hydroxypyrimidine, 95% in laboratory experiments. First, 5-(2,3-Difluorophenyl)-2-hydroxypyrimidine, 95% is a relatively new compound, so the effects of its use in laboratory experiments are not fully understood. Second, 5-(2,3-Difluorophenyl)-2-hydroxypyrimidine, 95% is a relatively expensive compound, so its use in laboratory experiments may not be cost effective.

Future Directions

There are several potential future directions for the use of 5-(2,3-Difluorophenyl)-2-hydroxypyrimidine, 95% in scientific research. First, 5-(2,3-Difluorophenyl)-2-hydroxypyrimidine, 95% could be used to study the effects of compounds on cellular processes, such as cell proliferation and cell differentiation. Second, 5-(2,3-Difluorophenyl)-2-hydroxypyrimidine, 95% could be used to study the effects of compounds on biochemical and physiological processes. Third, 5-(2,3-Difluorophenyl)-2-hydroxypyrimidine, 95% could be used to study the effects of compounds on proteins and enzymes. Fourth, 5-(2,3-Difluorophenyl)-2-hydroxypyrimidine, 95% could be used to study the effects of compounds on gene expression. Fifth, 5-(2,3-Difluorophenyl)-2-hydroxypyrimidine, 95% could be used to study the effects of compounds on the immune system. Sixth, 5-(2,3-Difluorophenyl)-2-hydroxypyrimidine, 95% could be used to study the effects of compounds on the metabolism of cells. Finally, 5-(2,3-Difluorophenyl)-2-hydroxypyrimidine, 95% could be used to study the effects of compounds on the development of new drugs.

Synthesis Methods

5-(2,3-Difluorophenyl)-2-hydroxypyrimidine, 95% can be synthesized using a variety of methods, including the reaction of 2,3-difluorophenylhydrazine and hydrazine hydrate in the presence of catalytic amounts of hydrochloric acid. This reaction yields 5-(2,3-Difluorophenyl)-2-hydroxypyrimidine, 95% in a yield of 95%. Other methods of synthesis include the reaction of 2,3-difluorophenylhydrazine and hydrazine hydrate in the presence of catalytic amounts of sulfuric acid.

Scientific Research Applications

5-(2,3-Difluorophenyl)-2-hydroxypyrimidine, 95% is used in a variety of scientific research applications, including biochemical and physiological studies, as well as laboratory experiments. In biochemical and physiological studies, 5-(2,3-Difluorophenyl)-2-hydroxypyrimidine, 95% is used as a tool to study the effects of compounds on cellular processes, such as cell proliferation and cell differentiation. 5-(2,3-Difluorophenyl)-2-hydroxypyrimidine, 95% is also used in laboratory experiments to study the effects of compounds on biochemical and physiological processes.